2-(Benzylamino)-1-phenoxypropan-2-ol

• CAS: 203309-96-0
• Molecular Formula: C16H19NO2
• Molecular Weight: 257.333
• SMILES: CC(COC1=CC=CC=C1)(NCC2=CC=CC=C2)O
• InChI: InChI=1S/C16H19NO2/c1-16(18,13-19-15-10-6-3-7-11-15)17-12-14-8-4-2-5-9-14/h2-11,17-18H,12-13H2,1H3
• InChIKey: TZROMNDVUPWEQN-UHFFFAOYSA-N
• Solubility: not available

Racemic or low-purity phenoxypropanolamine analogs introduce chiral impurities that confound biological assays and catalytic reactions. This (2R)-enantiopure compound (≥98%) eliminates these variables. • Defined (2R) stereochemistry - bypasses chiral resolution steps in multi-step syntheses • ≥98% purity - reliable HPLC reference standard for method development and QC validation • White crystalline powder; stable under sealed, dry, 2-8°C storage • Intended exclusively for research and further manufacturing, not for direct human application

2-(Benzylamino)-1-phenoxypropan-2-ol Overview

2-(Benzylamino)-1-phenoxypropan-2-ol (CAS 203309-96-0), also known as (2R)-benzylamino-3-phenoxy-2-propanol, is a chiral phenoxypropanolamine derivative with the molecular formula C16H19NO2 and a molecular weight of 257.33 g/mol . It is supplied as a white crystalline powder with a purity of ≥98% . The compound features a defined (2R) stereochemical configuration and is intended exclusively for research and further manufacturing use, not for direct human application .

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Stereodefined (2R) chiral research intermediate

Suitable for asymmetric synthesis and chiral method development

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Certified purity specification supports reproducible assays

Reduces impurity-driven artifacts in sensitive workflows

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Soluble in common organic solvents (ethanol, DMF)

Facilitates stock preparation for in vitro and synthetic applications

Generic Substitution Risks for 2-(Benzylamino)-1-phenoxypropan-2-ol

In-class phenoxypropanolamine compounds cannot be simply interchanged due to significant differences in stereochemical purity, chemical purity specifications, and stability profiles that directly impact experimental reproducibility and downstream synthetic outcomes. The target compound's defined (2R) enantiomeric form and high purity (≥98%) distinguish it from racemic mixtures or lower-purity analogs, which may introduce unwanted chiral impurities or contaminants that confound biological assays or catalytic reactions.

Stereochemical mismatch

Racemic phenoxypropanolamines may introduce unknown chiral impurities, confounding stereospecific SAR or asymmetric catalysis results.

Purity grade mismatch

Lower-purity analogs (e.g., typical 95%) can carry contaminants that interfere with biological readouts or reduce synthetic yield reproducibility.

Stability profile mismatch

Analogs stored under ambient conditions may degrade more rapidly; uncontrolled storage may shift impurity profiles and compromise lot consistency.

2-(Benzylamino)-1-phenoxypropan-2-ol Procurement Evidence

Enantiomeric Purity: (2R) vs Racemic Mixtures

The target compound is supplied as the single (2R)-enantiomer, whereas many commercially available phenoxypropanolamines are sold as racemic mixtures (equal parts R and S enantiomers). While exact enantiomeric excess (ee) values are not routinely disclosed, the ≥98% chemical purity specification and the vendor's explicit designation of stereochemistry imply a high degree of enantiopurity essential for stereospecific applications.

Enantiomeric purity

Specification review

Target

(2R)-enantiomer, ≥98% purity

Comparator

Racemic mixture (R/S unspecified)

Supports stereospecific SAR and chiral method development

Exact enantiomeric excess not reported; vendor specification only

Evidence Dimension	Enantiomeric composition
Target Compound Data	(2R)-enantiomer, ≥98% chemical purity
Comparator Or Baseline	Racemic mixture (R/S unspecified)
Quantified Difference	≥98% purity (impurity profile not fully characterized)
Conditions	Vendor specification

Why This Matters

Defined stereochemistry is critical for reproducibility in asymmetric synthesis, chiral chromatography, and structure-activity relationship (SAR) studies where stereoisomers may exhibit divergent biological activities.

Chemical Purity: High Specification

The compound is offered with a certified purity of ≥98% , exceeding the typical 95% purity threshold common for many research chemicals. This higher purity reduces the risk of impurity-driven artifacts in sensitive biological assays and ensures more accurate stoichiometry in synthetic transformations.

Chemical purity

Specification review

≥98% (HPLC) vs typical 95%

Higher purity supports lot-to-lot consistency

Vendor COA specification; independent verification advised

Evidence Dimension	Chemical purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Typical research chemical purity 95%
Quantified Difference	≥3% higher purity
Conditions	Vendor Certificate of Analysis (COA) specification

Why This Matters

Higher purity directly correlates with improved lot-to-lot consistency and reduces the need for additional purification steps, saving time and resources in research workflows.

Storage Stability: Defined Cold Storage

The manufacturer specifies storage conditions of sealed, dry, and 2-8°C , which are more stringent than the ambient temperature storage recommended for many less stable phenoxypropanolamine analogs. This controlled storage regimen is indicative of a compound with potential sensitivity to moisture or thermal degradation, and adherence to these conditions is essential for maintaining the certified purity over time.

Storage stability

Specification review

2–8°C, sealed, dry vs ambient storage

Controlled storage helps maintain certified purity

Indicative of sensitivity to moisture/thermal degradation

Evidence Dimension	Recommended storage conditions
Target Compound Data	Sealed, dry, 2-8°C
Comparator Or Baseline	Ambient temperature storage (unspecified)
Quantified Difference	Temperature control requirement (2-8°C vs. ambient)
Conditions	Vendor technical datasheet

Why This Matters

Procurement of a compound with defined storage requirements allows laboratories to plan for appropriate handling and inventory management, ensuring that the material retains its specified properties throughout its use in critical experiments.

Solubility Profile: Organic Solvent Compatibility

The compound is reported to be soluble in common organic solvents such as ethanol and dimethylformamide (DMF) . While quantitative solubility limits are not provided, this solubility profile is advantageous for preparing stock solutions for in vitro assays and for use as a synthetic intermediate in organic reactions.

Solubility profile

Context-dependent

Soluble in ethanol, DMF

Supports stock solution preparation for assays

Quantitative limits not provided; reported from predicted properties

Evidence Dimension	Solubility
Target Compound Data	Soluble in ethanol, DMF
Comparator Or Baseline	Some analogs with limited solubility in polar aprotic solvents
Quantified Difference	Not quantified
Conditions	Predicted/computed properties

Why This Matters

Knowledge of solubility in specific solvents facilitates experimental design and method development, particularly in medicinal chemistry and biochemical assays.

Application Scenarios for 2-(Benzylamino)-1-phenoxypropan-2-ol

Chiral Building Block for Asymmetric Synthesis

The defined (2R) stereochemistry of this compound makes it a valuable chiral synthon for the construction of enantiomerically pure beta-blocker analogs or other bioactive molecules. Its use as a starting material can eliminate the need for chiral resolution steps later in the synthetic route .

Analytical Reference Standard

With a certified purity of ≥98%, this compound can serve as a reliable reference standard for HPLC method development, calibration, and validation in quality control laboratories, ensuring accurate quantification of related substances in complex mixtures .

Research Intermediate for SAR Studies

The compound's phenoxypropanolamine core, combined with its benzylamino substituent, provides a versatile scaffold for SAR investigations aimed at optimizing beta-adrenergic receptor selectivity or other pharmacological targets. Its high purity minimizes confounding variables in biological assays .

Application

Selection Property

Validation Focus

Chiral asymmetric synthesis

(2R) stereochemical identity

Enantiopurity and synthetic reproducibility

Analytical reference standard

Certified purity specification

HPLC method calibration and impurity profiling

SAR scaffold investigations

Phenoxypropanolamine core with benzylamino substituent

Beta-adrenergic receptor selectivity profiling